Cas no 1261502-98-0 (Methyl 4-cyano-3-methylphenylacetate)

• Product Name: Methyl 4-cyano-3-methylphenylacetate
• CAS No: 1261502-98-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4938866
• Update Time: 2025-05-20

Methyl 4-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-methylphenylacetate
• Methyl 2-(4-cyano-3-methylphenyl)acetate

• Inchi： 1S/C11H11NO2/c1-8-5-9(6-11(13)14-2)3-4-10(8)7-12/h3-5H,6H2,1-2H3
• InChI Key： SPZYHKDEQBMVPU-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C#N)=C(C)C=1)=O

Computed Properties

• Exact Mass: 189.078978594 g/mol
• Monoisotopic Mass: 189.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1
• Molecular Weight: 189.21

Additional information on Methyl 4-cyano-3-methylphenylacetate

Methyl 4-cyano-3-methylphenylacetate (CAS No. 1261502-98-0): A Comprehensive Overview

Methyl 4-cyano-3-methylphenylacetate, identified by the CAS number 1261502-98-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the properties of polymeric materials, making it a valuable compound in modern chemical engineering.

The molecular structure of methyl 4-cyano-3-methylphenylacetate comprises a phenyl ring substituted with a cyano group at the para position and a methyl group at the meta position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and compatibility with other chemical systems. The presence of the cyano group introduces electron-withdrawing effects, while the methyl group contributes to steric hindrance, creating a balance that makes this compound suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 4-cyano-3-methylphenylacetate through multi-step processes involving Friedel-Crafts acylation and subsequent functionalization. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for industrial applications. Researchers have also explored alternative routes using catalytic systems, which not only reduce reaction times but also minimize environmental impact.

In terms of applications, methyl 4-cyano-3-methylphenylacetate has been extensively studied for its role in polymer science. Its ability to act as a comonomer in polyacrylate and polystyrene systems has led to the development of materials with improved thermal stability and mechanical strength. Recent studies published in leading journals such as Advanced Materials and Macromolecules have demonstrated its potential in creating high-performance polymers for aerospace and automotive industries.

Beyond polymer science, this compound has shown promise in drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for designing controlled-release pharmaceuticals. Researchers at prominent institutions like Stanford University and MIT have investigated its compatibility with biocompatible polymers, paving the way for innovative medical applications.

The electronic properties of methyl 4-cyano-3-methylphenylacetate also make it a valuable component in organic electronics. Its application as an additive in organic light-emitting diodes (OLEDs) has been explored to enhance device efficiency and stability. Recent breakthroughs reported in Nature Electronics highlight its potential in next-generation display technologies.

In conclusion, methyl 4-cyano-3-methylphenylacetate (CAS No. 1261502-98-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials, this compound is expected to contribute significantly to the development of advanced materials and technologies.